tert-butyl 5-nitro-1H-pyrazol-3-ylcarbamate

• IUPAC Name: tert-butyl N-(5-nitro-1H-pyrazol-3-yl)carbamate
• InChI: InChI=1S/C8H12N4O4/c1-8(2,3)16-7(13)9-5-4-6(11-10-5)12(14)15/h4H,1-3H3,(H2,9,10,11,13)
• InChI Key: IVSYQKCWDVZBNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NNC(=C1)[N+](=O)[O-]
• Molecular Formula: C8H12N4O4
• Molecular Weight: 228.21 g/mol

Description

Tert-butyl 5-nitro-1H-pyrazol-3-ylcarbamate is a useful research compound. Its molecular formula is C8H12N4O4 and its molecular weight is 228.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 10 g (63.66 mmol) of 5-nitro-1H-pyrazole-3-carboxylic acid are respectively added 39 ml of tert-butanol, 27.44 ml (127.3 mmol) of diphenylphosphorazidate and 17.7 ml (127.32 mmol) of triethylamine. The solution is refluxed for 8 h, then an aqueous solution saturated with potassium carbonate is added until reaching pH 8, and the product is extracted several times with ethyl acetate. The organic phases are combined, dried over magnesium sulfate, and concentrated. The residue obtained is triturated in methanol to give 4.38 g of tert-butyl 5-nitro-1H-pyrazol-3-ylcarbamate in the form of a yellow solid. The filtrate is concentrated and purified by chromatography on silica (cyclohexane/ethyl acetate eluent: 7:3) to yield an additional 1.49 g of tert-butyl 5-nitro-1H-pyrazol-3-ylcarbamate in the form of a yellow solid.

Synthesis routes and methods II

Procedure details

39 ml of tert-butanol, 27.44 ml (127.3 mmol) of diphenyl phosphorazidate and 17.7 ml (127.32 mmol) of triethylamine are added respectively to 10 g (63.66 mmol) of 5-nitro-1H-pyrazol-3-carboxylic acid. The solution is carried at reflux for 8 hours and then saturated aqueous potassium carbonate solution is added until pH=8 and the product is extracted several times with ethyl acetate. The organic phases are combined, dried on magnesium sulfate and concentrated. The residue obtained is triturated in methanol to yield 4.38 g (30.1%) of tert-butyl 5-nitro-1H-pyrazol-3-ylcarbamate in the form of a yellow solid. The filtrate is concentrated and purified by silica gel chromatography (eluent: 7:3 cyclohexane/ethyl acetate) to yield an additional 1.49 g (10.3%) of the desired product.